Cas no 161505-12-0 (2(5H)-Furanone,5-[(1S,2E)-1-hydroxy-2-buten-1-yl]-)

• Product Name: 2(5H)-Furanone,5-[(1S,2E)-1-hydroxy-2-buten-1-yl]-
• CAS No: 161505-12-0
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 191338
• Update Time: 2024-03-01

2(5H)-Furanone,5-[(1S,2E)-1-hydroxy-2-buten-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,5-[(1S,2E)-1-hydroxy-2-buten-1-yl]-
• (+)-Musacine D
• 2(5H)-Furanone,5-[(1S,2E)-1-hydroxy-2-butenyl]- (9CI)
• Musacin D
• Musacine D
• 2(5H)-Furanone, 5-[(1S,2E)-1-hydroxy-2-buten-1-yl]-
• (+)-Musacin D
• 5(S)-[1-(1(S)-hydroxybut-2-enyl)]-furan-2-one

• Inchi： 1S/C8H10O3/c1-2-3-6(9)7-4-5-8(10)11-7/h2-7,9H,1H3/b3-2+/t6-,7?/m0/s1
• InChI Key： SMKPKIFBQCUYGS-PUIDQBPRSA-N
• SMILES： O1C([C@@H](O)/C=C/C)C=CC1=O

Computed Properties

• Exact Mass: 154.063
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• XLogP3: 0.944

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 339.1±22.0 °C(Predicted)
• PSA: 46.53
• pka: 13.04±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides